N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide

• IUPAC Name: N-ethyl-2-[(2-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C17H18N2O3/c1-3-18-16(20)12-8-4-6-10-14(12)19-17(21)13-9-5-7-11-15(13)22-2/h4-11H,3H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: BHEORASUZAYWOL-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2OC
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide, also known as AG1478, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in the late 1990s and has since been studied for its effects on various cellular processes.

Scientific Research Applications

N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide has been extensively studied for its effects on various cellular processes, including cell proliferation, differentiation, and migration. It has been shown to inhibit the activity of the epidermal growth factor receptor (EGFR), a transmembrane receptor tyrosine kinase that plays a critical role in cell signaling pathways. N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide has been used to study the role of EGFR in cancer development and progression, as well as in other diseases such as Alzheimer's disease and osteoporosis.

Mechanism of Action

N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide binds to the ATP-binding site of the EGFR, preventing the receptor from phosphorylating downstream signaling molecules. This leads to a decrease in cell proliferation and migration, as well as an increase in apoptosis. N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide has also been shown to inhibit the activity of other receptor tyrosine kinases, such as ErbB2 and ErbB4, which are also involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In cancer cells, N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide inhibits cell proliferation and induces apoptosis, leading to decreased tumor growth. In addition, N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide has been shown to inhibit the migration and invasion of cancer cells, which is important for preventing metastasis. In non-cancer cells, N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide has been shown to inhibit cell differentiation and promote cell death, which may have implications for diseases such as Alzheimer's disease and osteoporosis.

Advantages and Limitations for Lab Experiments

N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide has several advantages for lab experiments, including its well-established synthesis method, availability from various chemical suppliers, and extensive use in scientific research. However, there are also limitations to its use, including its specificity for EGFR and other receptor tyrosine kinases, as well as the potential for off-target effects. In addition, the concentration and duration of N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide treatment may need to be carefully controlled to avoid toxicity and ensure reproducibility of results.

Future Directions

There are many future directions for the use of N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide in scientific research. One area of interest is the development of more specific inhibitors of EGFR and other receptor tyrosine kinases, which may have fewer off-target effects. Another area of interest is the use of N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide in combination with other drugs or therapies to enhance their efficacy. Finally, the use of N-{2-[(ethylamino)carbonyl]phenyl}-2-methoxybenzamide in animal models of disease may provide important insights into its potential therapeutic applications.